Cas no 54965-29-6 (Ethyl 6-(Diethylphosphono)hexanoate)

Ethyl 6-(Diethylphosphono)hexanoate Properties

Names and Identifiers

• 6-(Diethylphosphono)-hexanoic acid ethyl ester
• ethyl 6-diethoxyphosphorylhexanoate
• (5-Aethoxycarbonyl-pentyl)-phosphonsaeurediaethylester
• < 5-Aethoxycarbonyl-pentyl> -phosphonsaeurediaethylester
• 6-(diethoxyphosphoryl)hexanoic acid ethyl ester
• AC1LCT8O
• ACMC-20aky2
• AG-F-91842
• CTK1G7786
• Ethyl 6-(diethoxyphosphoryl)hexanoate
• ETHYL 6-(DIETHYLPHOSPHONO)HEXANOATE
• 6-(Diethylphosphono)-hexanoic acid ethyl ester
• Hexanoic acid, 6-(diethoxyphosphinyl)-, ethyl ester
• YFXDHFXPPUPIKR-UHFFFAOYSA-N
• DTXSID10345676
• Ethyl 6-(diethoxyphosphoryl)hexanoate #
• Ethyl 6-(diethylphosphono)hexanoate, 97%
• SCHEMBL8551385
• 54965-29-6
• +Expand

• MDL： MFCD10567039
• InChIKey： YFXDHFXPPUPIKR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H25O5P/c1-4-15-12(13)10-8-7-9-11-18(14,16-5-2)17-6-3/h4-11H2,1-3H3
• SMILES： CCOC(=O)CCCCCP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 280.14405
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Monoisotopic Mass: 280.14396089g/mol
• Heavy Atom Count: 18
• Complexity: 257
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• LogP: 3.37600
• PSA: 61.83
• Refractive Index: n20/D 1.441
• Boiling Point: 114-118/0.3 mmHg
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.040 g/mL at 25 °C